Cas no 189322-68-7 (Rocaglamide I)

• Product Name: Rocaglamide I
• CAS No: 189322-68-7
• MF: C₃₁H₃₃NO₉
• MW: 563.595029592514
• CID: 4709504
• PubChem ID: 10626755
• Update Time: 2024-11-07

Rocaglamide I Chemical and Physical Properties

Names and Identifiers

• Rocaglamide I
• [(1R,2R,3S,3aR,8bS)-2-(dimethylcarbamoyl)-8b-hydroxy-3a-(3-hydroxy-4-methoxyphenyl)-6,8-dimethoxy-3-phenyl-2,3-dihydro-1H-cyclopenta[b][1]benzofuran-1-yl] acetate
• (1R,2R,3S,3aR,8bS)-1-(Acetyloxy)-2,3,3a,8b-tetrahydro-8b-hydroxy-3a-(3-hydroxy-4-methoxyphenyl)-6,8-dimethoxy-N,N-dimethyl-3-phenyl-1H-cyclopenta[b]benzofuran-2-carboxamide
• C31H33NO9
• 1H-Cyclopenta[b]benzofuran-2-carboxamide, 1-(acetyloxy)-2,3,3a,8b-tetrahydro-8b-hydroxy-3a-(3-hydroxy-4-methoxyphenyl)-6,8-dimethoxy-N,N-dimethyl-3-phenyl-, (1R,2R,3S,3aR,8bS)-
• DTXSID501099091
• 189322-68-7
• J-012215
• (1R,2R,3S,3AR,8bS)-2-(dimethylcarbamoyl)-8b-hydroxy-3a-(3-hydroxy-4-methoxyphenyl)-6,8-dimethoxy-3-phenyl-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]benzofuran-1-yl acetate

• Inchi： 1S/C31H33NO9/c1-17(33)40-28-25(29(35)32(2)3)26(18-10-8-7-9-11-18)31(19-12-13-22(38-5)21(34)14-19)30(28,36)27-23(39-6)15-20(37-4)16-24(27)41-31/h7-16,25-26,28,34,36H,1-6H3/t25-,26-,28-,30+,31+/m1/s1
• InChI Key： MIDNNAQHKCLBSH-ZTLBFRGQSA-N
• SMILES： O1C2C=C(C=C(C=2[C@@]2([C@@H]([C@H](C(N(C)C)=O)[C@@H](C3C=CC=CC=3)[C@]12C1C=CC(=C(C=1)O)OC)OC(C)=O)O)OC)OC

Computed Properties

• Exact Mass: 563.21553163g/mol
• Monoisotopic Mass: 563.21553163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 956
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Flavaglines